Cas no 6332-92-9 (2-cyano-3-(furan-2-yl)prop-2-enoic acid)

2-Cyano-3-(furan-2-yl)prop-2-enoic acid is a versatile organic compound featuring a cyanoacrylic acid scaffold with a furan heterocycle. Its α,β-unsaturated carbonyl structure and electron-withdrawing cyano group make it a valuable intermediate in synthetic chemistry, particularly for constructing conjugated systems or heterocyclic frameworks. The furan moiety enhances reactivity in cyclization and cross-coupling reactions, while the carboxylic acid functionality allows for further derivatization. This compound is of interest in materials science for designing organic semiconductors and in medicinal chemistry as a precursor for bioactive molecules. Its well-defined reactivity profile and structural modularity support applications in fine chemical synthesis and functional material development.

2-cyano-3-(furan-2-yl)prop-2-enoic acid structure

6332-92-9 structure

Product Name:2-cyano-3-(furan-2-yl)prop-2-enoic acid

CAS No:6332-92-9

MF:C₈H₅NO₃

MW:163.130202054977

MDL:MFCD02677580

CID:522774

Update Time:2025-10-25

2-cyano-3-(furan-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,2-cyano-3-(2-furanyl)-
- (Z)-2-cyano-3-(furan-2-yl)prop-2-enoic acid
- 2-Cyano-3-(furan-2-yl)prop-2-enoic acid
- 2-CYANO-3-FURAN-2-YL-ACRYLIC ACID
- (2Z)-2-cyano-3-(furan-2-yl)prop-2-enoic acid
- 2-cyano-3-(furan-2-yl)prop-2-enoic acid
- MDL： MFCD02677580
- Inchi： 1S/C8H5NO3/c9-5-6(8(10)11)4-7-2-1-3-12-7/h1-4H,(H,10,11)
- InChI Key： ZQEYJNCEFQYAPJ-UHFFFAOYSA-N
- SMILES： O1C=CC=C1C=C(C#N)C(=O)O

Computed Properties

Exact Mass: 163.02695
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2

Experimental Properties

PSA: 74.23

2-cyano-3-(furan-2-yl)prop-2-enoic acid Security Information

HazardClass：IRRITANT

2-cyano-3-(furan-2-yl)prop-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM523222-1g	2-Cyano-3-(Furan-2-yl)acrylic acid	6332-92-9	95%	1g	$220	2023-02-02
Chemenu	CM523222-5g	2-Cyano-3-(Furan-2-yl)acrylic acid	6332-92-9	95%	5g	$881	2023-02-02
abcr	AB303692-1 g	2-Cyano-3-(furan-2-yl)prop-2-enoic acid, 95%; .	6332-92-9	95%	1 g	€187.10	2023-07-19
abcr	AB303692-5 g	2-Cyano-3-(furan-2-yl)prop-2-enoic acid, 95%; .	6332-92-9	95%	5 g	€478.80	2023-07-19
abcr	AB303692-10 g	2-Cyano-3-(furan-2-yl)prop-2-enoic acid, 95%; .	6332-92-9	95%	10 g	€769.30	2023-07-19
TRC	B427398-100mg	2-cyano-3-(furan-2-yl)prop-2-enoic acid	6332-92-9		100mg	$ 50.00	2022-06-07
TRC	B427398-500mg	2-cyano-3-(furan-2-yl)prop-2-enoic acid	6332-92-9		500mg	$ 185.00	2022-06-07
TRC	B427398-1g	2-cyano-3-(furan-2-yl)prop-2-enoic acid	6332-92-9		1g	$ 295.00	2022-06-07
abcr	AB303692-500 mg	2-Cyano-3-(furan-2-yl)prop-2-enoic acid, 95%; .	6332-92-9	95%	500 mg	€132.00	2023-07-19
abcr	AB303692-500mg	2-Cyano-3-(furan-2-yl)prop-2-enoic acid, 95%; .	6332-92-9	95%	500mg	€132.00	2025-04-17

2-cyano-3-(furan-2-yl)prop-2-enoic acid Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Related Categories

Additional information on 2-cyano-3-(furan-2-yl)prop-2-enoic acid

Recent Advances in the Study of 2-cyano-3-(furan-2-yl)prop-2-enoic acid (CAS: 6332-92-9)

2-cyano-3-(furan-2-yl)prop-2-enoic acid (CAS: 6332-92-9) is a synthetic organic compound with significant potential in medicinal chemistry and drug development. Recent studies have explored its applications as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief summarizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-cyano-3-(furan-2-yl)prop-2-enoic acid as a key intermediate in the synthesis of novel JAK3 inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent and selective inhibition of JAK3 kinase, with IC50 values in the nanomolar range. These findings suggest potential applications in autoimmune diseases and hematologic malignancies.

In the field of anti-inflammatory drug development, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural analogs of 2-cyano-3-(furan-2-yl)prop-2-enoic acid showed significant COX-2 inhibitory activity with reduced gastrointestinal toxicity compared to traditional NSAIDs. The study utilized molecular docking simulations to explain the enhanced selectivity of these derivatives.

From a chemical perspective, new synthetic methodologies have been developed to improve the yield and purity of 2-cyano-3-(furan-2-yl)prop-2-enoic acid. A 2023 publication in Organic Process Research & Development described an optimized Knoevenagel condensation protocol that achieves >90% yield while minimizing byproduct formation. This advancement has important implications for scaling up production of this valuable intermediate.

Recent pharmacokinetic studies have addressed previous challenges with the bioavailability of 2-cyano-3-(furan-2-yl)prop-2-enoic acid derivatives. A 2024 study in European Journal of Pharmaceutical Sciences demonstrated that prodrug approaches significantly improved oral absorption while maintaining the desired pharmacological activity. This represents an important step toward clinical translation of compounds derived from this scaffold.

Looking forward, researchers are exploring the potential of 2-cyano-3-(furan-2-yl)prop-2-enoic acid in targeted drug delivery systems. Preliminary results from a 2024 ACS Nano publication suggest that nanoparticle formulations incorporating this compound show enhanced tumor accumulation in preclinical models, opening new possibilities for cancer therapeutics.